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Compound of Interest

Compound Name: 2-(Methylamino)-4,6-pyrimidinediol

Cat. No.: B3332168

CAS Number: 959244-40-7

This technical guide provides a comprehensive overview of 2-(Methylamino)-4,6-
pyrimidinediol, a pyrimidine derivative of interest to researchers and professionals in drug
development. Due to the limited availability of in-depth experimental data in publicly accessible
literature, this guide focuses on the fundamental properties of the compound and outlines
general methodologies for the synthesis and evaluation of similar pyrimidine derivatives.

Chemical and Physical Properties

A summary of the key chemical and physical properties for 2-(Methylamino)-4,6-
pyrimidinediol is presented below. This information is crucial for its handling, formulation, and
analytical characterization.

Property Value Source
CAS Number 959244-40-7 [1]
Molecular Formula CsH7Ns0:2 [1]
Molecular Weight 141.13 g/mol [1]
SMILES OC1=NC(NC)=NC(0)=C1 [1]
MDL Number MFCD10574733 [1]
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(Methylamino)-4,6-
pyrimidinediol is not readily available in the reviewed literature, the synthesis of structurally
related pyrimidine derivatives typically proceeds through the condensation of a 3-dicarbonyl
compound (or its equivalent) with a guanidine derivative.

General Synthesis Workflow for Pyrimidine Derivatives

A generalized workflow for the synthesis of 2-amino-4,6-dihydroxypyrimidine derivatives is
depicted below. This serves as a foundational methodology that can be adapted for the
synthesis of 2-(Methylamino)-4,6-pyrimidinediol.
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Caption: Generalized workflow for the synthesis of 2-(Methylamino)-4,6-pyrimidinediol.

Biological Activity and Potential Applications

The biological activities of 2-(Methylamino)-4,6-pyrimidinediol have not been extensively
reported. However, the pyrimidine scaffold is a common feature in a wide range of biologically
active molecules, suggesting potential therapeutic applications for this compound. Analogous
pyrimidine derivatives have demonstrated a variety of pharmacological effects, including:

» Antimicrobial Activity: Many pyrimidine derivatives exhibit antibacterial and antifungal
properties.

» Anti-inflammatory Effects: Some pyrimidines can modulate inflammatory pathways.
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» Anticancer Properties: The pyrimidine core is present in several anticancer drugs that
interfere with nucleic acid synthesis or kinase signaling.

Hypothetical Signaling Pathway Involvement

Based on the activities of related pyrimidine compounds, 2-(Methylamino)-4,6-pyrimidinediol
could potentially interact with various cellular signaling pathways. A hypothetical pathway,
illustrating a possible mechanism of action as a kinase inhibitor, is presented below. It is
important to note that this is a generalized representation and requires experimental validation
for this specific compound.
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Caption: Hypothetical signaling pathway showing potential inhibition by 2-(Methylamino)-4,6-
pyrimidinediol.

Future Directions

The lack of comprehensive data on 2-(Methylamino)-4,6-pyrimidinediol highlights the need
for further investigation. Future research should focus on:

o Development of a robust and scalable synthesis protocol.

o Comprehensive screening for biological activities, including antimicrobial, anti-inflammatory,
and anticancer effects.

o Elucidation of the mechanism of action and identification of specific molecular targets and
signaling pathways.

o Quantitative structure-activity relationship (SAR) studies to optimize the pyrimidine scaffold
for enhanced therapeutic efficacy.

This technical guide serves as a foundational resource for researchers and drug development
professionals interested in 2-(Methylamino)-4,6-pyrimidinediol. While specific experimental
data is currently limited, the information provided on its chemical properties and the general
methodologies for related compounds offers a starting point for future research and
development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 2-(Methylamino)-4,6-
pyrimidinediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3332168#2-methylamino-4-6-pyrimidinediol-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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